Cas no 1623-86-5 (Aziridine,1,1'-sulfonylbis[2-methyl-)

Aziridine,1,1'-sulfonylbis[2-methyl- structure
1623-86-5 structure
Product Name:Aziridine,1,1'-sulfonylbis[2-methyl-
CAS No:1623-86-5
MF:C6H12N2O2S
MW:176.236680030823
CID:166553
PubChem ID:248154
Update Time:2025-04-19

Aziridine,1,1'-sulfonylbis[2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-(2-methylaziridin-1-yl)sulfonylaziridine
    • 1,1'-sulfonylbis(2-methylaziridine)
    • AC1L6LTE
    • AC1Q6VHY
    • AR-1B4932
    • CTK4D1213
    • ENT 50359
    • KST-1B1448
    • NSC64747
    • NSC-64747
    • DTXSID30289826
    • Aziridine,1'-sulfonylbis(2-methyl)-,
    • Aziridine,1'-sulfonylbis[2-methyl-
    • 1623-86-5
    • Aziridine,1,1'-sulfonylbis[2-methyl-
    • Inchi: 1S/C6H12N2O2S/c1-5-3-7(5)11(9,10)8-4-6(8)2/h5-6H,3-4H2,1-2H3
    • InChI Key: KAHIPCGSQFHFAV-UHFFFAOYSA-N
    • SMILES: S(N1CC1C)(N1CC1C)(=O)=O

Computed Properties

  • Exact Mass: 176.06200
  • Monoisotopic Mass: 176.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • PSA: 48.54000
  • LogP: 0.59600
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